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Compound of Interest

Compound Name: N-Methylacetanilide

Cat. No.: B189316

Authored for: Researchers, scientists, and drug development professionals

These application notes provide a comprehensive overview of the use of N-methylacetanilide
in undergraduate organic chemistry laboratory settings. The protocols detailed below are
designed to be illustrative of fundamental organic chemistry principles, including electrophilic
aromatic substitution and the synthesis of substituted anilines.

Core Concepts lllustrated

o Synthesis of Amides: The preparation of N-methylacetanilide from acetanilide serves as an
excellent example of N-alkylation, a crucial reaction in the synthesis of many pharmaceutical
compounds.

» Electrophilic Aromatic Substitution (EAS): The substituted benzene ring of N-
methylacetanilide provides a platform to study the directing effects of substituents in EAS
reactions, such as nitration.

e Spectroscopic Characterization: The synthesis and subsequent reactions of N-
methylacetanilide offer practical experience in the characterization of organic compounds
using techniques like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy,
as well as melting point determination.
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» Reaction Monitoring and Purification: These experiments introduce students to essential

laboratory techniques, including Thin Layer Chromatography (TLC) for monitoring reaction

progress and recrystallization for product purification.

Data Presentation

husical and :  N-Methul ilide

Property

Value

Molecular Formula

CoH11NO[1]

Molecular Weight 149.19 g/mol [1]

Appearance White to off-white crystalline solid[2]
Melting Point 101-104 °C

Boiling Point 254-255 °C

1H NMR (CDCls, 8)

~7.4-7.2 (M, 5H, Ar-H), 3.25 (s, 3H, N-CH3),
1.88 (s, 3H, CO-CHs)

13C NMR (CDCls, 5)

~170.1 (C=0), 143.2 (Ar-C), 129.5 (Ar-CH),
127.8 (Ar-CH), 126.5 (Ar-CH), 37.1 (N-CHs),
22.4 (CO-CHs)

IR (KBr, cm™1)

~1660 (C=0 stretch), ~1360 (C-N stretch),
~750, ~690 (C-H bend, monosubstituted

benzene)

Expected Yields for Synthesis and Reactions

Experiment

Theoretical Yield (based Typical Student Yield
on 1 g starting material) Range

Synthesis of N-

. 70-85%
Methylacetanilide
Nitration of N- )
- 1.30 g (of p-nitro product) 50-65%
Methylacetanilide
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Experimental Protocols
Experiment 1: Synthesis of N-Methylacetanilide via N-
Methylation of Acetanilide

This experiment demonstrates the N-alkylation of an amide, a common reaction in organic
synthesis.

Methodology:

Preparation: In a 100 mL round-bottom flask, dissolve 5.0 g of acetanilide in 30 mL of
acetone. To this solution, add 7.0 g of anhydrous potassium carbonate.

o Addition of Methylating Agent: While stirring the suspension, add 3.0 mL of dimethyl sulfate
dropwise over 10 minutes. Caution: Dimethyl sulfate is toxic and a suspected carcinogen.
Handle with extreme care in a fume hood.

o Reflux: Fit the flask with a reflux condenser and heat the mixture to a gentle reflux for 1 hour.

o Work-up: Allow the reaction mixture to cool to room temperature. Pour the mixture into 100
mL of cold water with stirring. The product will precipitate as a white solid.

« |solation and Purification: Collect the crude N-methylacetanilide by vacuum filtration and
wash the solid with cold water. Recrystallize the product from a mixture of ethanol and water
to obtain pure crystals.

o Characterization: Dry the crystals and determine the melting point and yield. Obtain *H NMR
and IR spectra for characterization.

Experiment 2: Electrophilic Aromatic Substitution -
Nitration of N-Methylacetanilide

This protocol illustrates the directing effect of the N-methylacetamido group in an electrophilic
aromatic substitution reaction.

Methodology:
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e Preparation of Nitrating Mixture: In a 50 mL Erlenmeyer flask, carefully add 3 mL of
concentrated sulfuric acid to 3 mL of concentrated nitric acid. Cool this mixture in an ice bath.

» Dissolution of Starting Material: In a separate 100 mL beaker, dissolve 2.0 g of N-
methylacetanilide in 5 mL of glacial acetic acid. Cool this solution in an ice bath.

« Nitration: Slowly and with constant stirring, add the cold nitrating mixture dropwise to the N-
methylacetanilide solution, ensuring the temperature does not exceed 20 °C.

o Reaction Time: After the addition is complete, allow the reaction mixture to stand at room
temperature for 30 minutes.

e Precipitation and Isolation: Pour the reaction mixture onto 50 g of crushed ice. The p-nitro-N-
methylacetanilide will precipitate as a yellow solid. Collect the product by vacuum filtration
and wash thoroughly with cold water.

 Purification and Characterization: Recrystallize the crude product from ethanol. Dry the
purified crystals and determine the melting point and yield. Characterize the product using *H
NMR and IR spectroscopy.

Visualizations
Caption: Workflow for the synthesis of N-methylacetanilide.
Caption: Workflow for the nitration of N-methylacetanilide.

Caption: Logical relationship of the N-methylacetamido group's directing effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. cymitquimica.com [cymitquimica.com]

 To cite this document: BenchChem. [Application Notes and Protocols: N-Methylacetanilide in
Undergraduate Organic Chemistry Experiments]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b189316#using-n-methylacetanilide-in-
undergraduate-organic-chemistry-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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